Cas no 827028-74-0 (4-Oxazolecarboxylic acid, 5-[4-(phenylmethoxy)phenyl]-, methyl ester)
![4-Oxazolecarboxylic acid, 5-[4-(phenylmethoxy)phenyl]-, methyl ester structure](https://www.kuujia.com/scimg/cas/827028-74-0x500.png)
827028-74-0 structure
Product name:4-Oxazolecarboxylic acid, 5-[4-(phenylmethoxy)phenyl]-, methyl ester
4-Oxazolecarboxylic acid, 5-[4-(phenylmethoxy)phenyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxazolecarboxylic acid, 5-[4-(phenylmethoxy)phenyl]-, methyl ester
- methyl 5-(4-phenylmethoxyphenyl)-1,3-oxazole-4-carboxylate
- Methyl 5-(4-(benzyloxy)phenyl)oxazole-4-carboxylate
- DTXSID20729680
- SCHEMBL13150796
- Methyl 5-[4-(benzyloxy)phenyl]-1,3-oxazole-4-carboxylate
- 827028-74-0
-
- Inchi: InChI=1S/C18H15NO4/c1-21-18(20)16-17(23-12-19-16)14-7-9-15(10-8-14)22-11-13-5-3-2-4-6-13/h2-10,12H,11H2,1H3
- InChI Key: RHHWHEZTMHSBOO-UHFFFAOYSA-N
- SMILES: COC(=O)C1=C(OC=N1)C2=CC=C(C=C2)OCC3=CC=CC=C3
Computed Properties
- Exact Mass: 309.10010796g/mol
- Monoisotopic Mass: 309.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.6Ų
- XLogP3: 3.7
4-Oxazolecarboxylic acid, 5-[4-(phenylmethoxy)phenyl]-, methyl ester Related Literature
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Rou Jun Toh,Zdeněk Sofer,Jan Luxa,David Sedmidubský,Martin Pumera Chem. Commun., 2017,53, 3054-3057
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Rafael A. Allão Cassaro,Jackson A. L. C. Resende,Sauli Santos Jr.,Lorenzo Sorace,Maria G. F. Vaz CrystEngComm, 2013,15, 8422-8425
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Paola Calcagnile,Tommaso Dattoma,Elisa Scarpa,Antonio Qualtieri,Laura Blasi,Francesco Rizzi RSC Adv., 2017,7, 15964-15970
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Nataliia V. Shymanska Chem. Commun., 2017,53, 7353-7356
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